Cas no 25505-97-9 (Isoxazolo[3,4-d]pyridazin-7(6H)-one,3,4,6-trimethyl-)

• Product Name: Isoxazolo[3,4-d]pyridazin-7(6H)-one,3,4,6-trimethyl-
• CAS No: 25505-97-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 270149
• PubChem ID: 33024
• Update Time: 2025-04-19

Isoxazolo[3,4-d]pyridazin-7(6H)-one,3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[3,4-d]pyridazin-7(6H)-one,3,4,6-trimethyl-
• 3,4,6-trimethyl-6,7-dihydroisoxazolo[3,4-d]pyridazin-7-one
• 3,4,6-trimethyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
• DTXSID00180194
• ISOXAZOLO(3,4-d)PYRIDAZIN-7(6H)-ONE, 3,4,6-TRIMETHYL-
• 3,4,6-Trimethylisoxazolo(3,4-d)pyridazin-7(6H)-one
• 3,4,6-Trimetilisossazolo(3,4-d)piridazin-7-one
• HMS566G15
• 3,4,6-Trimethylisoxazolo[3,4-d]pyridazin-7(6H)-one
• 3,4,6-Trimetilisossazolo(3,4-d)piridazin-7-one [Italian]
• Maybridge1_008771
• 25505-97-9
• BRN 1106570

• Inchi： 1S/C8H9N3O2/c1-4-6-5(2)13-10-7(6)8(12)11(3)9-4/h1-3H3
• InChI Key： GWVOLGIOVUXWAJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C(C)=NN(C)C(C2=N1)=O

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.42
• Boiling Point: 348°Cat760mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.653
• PSA: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones